Cas no 1342619-53-7 (methyl 2-(ethylamino)-4-(4-iodo-1H-pyrazol-1-yl)butanoate)
methyl 2-(ethylamino)-4-(4-iodo-1H-pyrazol-1-yl)butanoate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-1-butanoic acid, α-(ethylamino)-4-iodo-, methyl ester
- methyl 2-(ethylamino)-4-(4-iodo-1H-pyrazol-1-yl)butanoate
- AKOS013753197
- 1342619-53-7
- EN300-1140546
- CS-0347042
-
- Inchi: 1S/C10H16IN3O2/c1-3-12-9(10(15)16-2)4-5-14-7-8(11)6-13-14/h6-7,9,12H,3-5H2,1-2H3
- InChI Key: MRFZUKIYNYAWPP-UHFFFAOYSA-N
- SMILES: N1(CCC(NCC)C(OC)=O)C=C(I)C=N1
Computed Properties
- Exact Mass: 337.02872g/mol
- Monoisotopic Mass: 337.02872g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 56.2Ų
Experimental Properties
- Density: 1?+-.0.1 g/cm3(Predicted)
- Boiling Point: 396.4±42.0 °C(Predicted)
- pka: 7.02±0.19(Predicted)
methyl 2-(ethylamino)-4-(4-iodo-1H-pyrazol-1-yl)butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1140546-1.0g |
methyl 2-(ethylamino)-4-(4-iodo-1H-pyrazol-1-yl)butanoate |
1342619-53-7 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1140546-0.05g |
methyl 2-(ethylamino)-4-(4-iodo-1H-pyrazol-1-yl)butanoate |
1342619-53-7 | 95% | 0.05g |
$827.0 | 2023-10-26 | |
| Enamine | EN300-1140546-0.1g |
methyl 2-(ethylamino)-4-(4-iodo-1H-pyrazol-1-yl)butanoate |
1342619-53-7 | 95% | 0.1g |
$867.0 | 2023-10-26 | |
| Enamine | EN300-1140546-0.25g |
methyl 2-(ethylamino)-4-(4-iodo-1H-pyrazol-1-yl)butanoate |
1342619-53-7 | 95% | 0.25g |
$906.0 | 2023-10-26 | |
| Enamine | EN300-1140546-0.5g |
methyl 2-(ethylamino)-4-(4-iodo-1H-pyrazol-1-yl)butanoate |
1342619-53-7 | 95% | 0.5g |
$946.0 | 2023-10-26 | |
| Enamine | EN300-1140546-1g |
methyl 2-(ethylamino)-4-(4-iodo-1H-pyrazol-1-yl)butanoate |
1342619-53-7 | 95% | 1g |
$986.0 | 2023-10-26 | |
| Enamine | EN300-1140546-2.5g |
methyl 2-(ethylamino)-4-(4-iodo-1H-pyrazol-1-yl)butanoate |
1342619-53-7 | 95% | 2.5g |
$1931.0 | 2023-10-26 | |
| Enamine | EN300-1140546-5g |
methyl 2-(ethylamino)-4-(4-iodo-1H-pyrazol-1-yl)butanoate |
1342619-53-7 | 95% | 5g |
$2858.0 | 2023-10-26 | |
| Enamine | EN300-1140546-10g |
methyl 2-(ethylamino)-4-(4-iodo-1H-pyrazol-1-yl)butanoate |
1342619-53-7 | 95% | 10g |
$4236.0 | 2023-10-26 |
methyl 2-(ethylamino)-4-(4-iodo-1H-pyrazol-1-yl)butanoate Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on methyl 2-(ethylamino)-4-(4-iodo-1H-pyrazol-1-yl)butanoate
Methyl 2-(Ethylamino)-4-(4-Iodo-1H-Pyrazol-1-yl)butanoate (CAS No. 1342619-53-7): A Comprehensive Overview
Methyl 2-(ethylamino)-4-(4-iodo-1H-pyrazol-1-yl)butanoate (CAS No. 1342619-53-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of methyl 2-(ethylamino)-4-(4-iodo-1H-pyrazol-1-yl)butanoate.
Chemical Structure and Properties
Methyl 2-(ethylamino)-4-(4-iodo-1H-pyrazol-1-yl)butanoate is a derivative of butanoic acid with an ethylamino group and a 4-iodo-1H-pyrazolyl moiety. The molecular formula of this compound is C12H16N3O2I, and its molecular weight is approximately 339.27 g/mol. The presence of the iodine atom and the pyrazole ring imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical and biological studies.
The compound exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol. Its melting point is around 85°C, and it is stable under standard laboratory conditions. The high polarity of the molecule allows for efficient interaction with biological targets, which is crucial for its potential therapeutic applications.
Synthesis Methods
The synthesis of methyl 2-(ethylamino)-4-(4-iodo-1H-pyrazol-1-yl)butanoate has been reported in several scientific publications. One common approach involves the reaction of 2-bromobutanoic acid methyl ester with ethylamine to form the ethylamino derivative, followed by a coupling reaction with 4-iodo-1H-pyrazole using a suitable coupling agent such as copper(I) iodide or palladium(II) acetate.
The reaction conditions typically include an inert atmosphere (e.g., nitrogen or argon), a base (e.g., potassium carbonate or cesium carbonate), and a solvent such as dimethylformamide (DMF) or N-methylpyrrolidone (NMP). The yield of the final product can be optimized by adjusting parameters such as temperature, reaction time, and catalyst concentration.
Biological Activities
Methyl 2-(ethylamino)-4-(4-iodo-1H-pyrazol-1-yl)butanoate has been studied for its potential biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. Recent research has shown that this compound exhibits significant inhibitory effects on various inflammatory pathways, making it a promising candidate for the treatment of inflammatory diseases.
In vitro studies have demonstrated that methyl 2-(ethylamino)-4-(4-iodo-1H-pyrazol-1-yl)butanoate can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). Additionally, it has been shown to modulate the activity of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammation and immune responses.
Beyond its anti-inflammatory properties, methyl 2-(ethylamino)-4-(4-iodo-1H-pyrazol-1-yl)butanoate has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the activation of caspase-dependent pathways and the inhibition of cell cycle progression.
Clinical Applications and Future Directions
The potential clinical applications of methyl 2-(ethylamino)-4-(4-iodo-1H-pyrazol-1-yl)butanoate are currently being explored through preclinical studies and early-stage clinical trials. Preliminary results suggest that this compound may be effective in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its therapeutic potential, methyl 2-(ethylamino)-4-(4-iodo-1H-pyrazol-1-yl)butanoate is also being investigated for its use as a research tool in understanding the molecular mechanisms underlying inflammation and cancer. Its ability to selectively target specific pathways makes it a valuable probe for elucidating complex biological processes.
Future research will focus on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce potential side effects. Additionally, efforts will be directed towards identifying novel derivatives with improved therapeutic profiles.
Conclusion
Methyl 2-(ethylamino)-4-(4-iodo-1H-pyrazol-1-y l)butanoate (CAS No. 1342619-53 -7) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in both academic research and pharmaceutical industries. As ongoing studies continue to uncover new insights into its mechanisms of action, this compound is poised to play a significant role in advancing our understanding of complex diseases and developing innovative treatments.
1342619-53-7 (methyl 2-(ethylamino)-4-(4-iodo-1H-pyrazol-1-yl)butanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)